Cas no 687566-34-3 (2-{3-(4-bromophenyl)-4-oxo-3H,4H,6H,7H-thieno3,2-dpyrimidin-2-ylsulfanyl}acetamide)

• Product Name: 2-{3-(4-bromophenyl)-4-oxo-3H,4H,6H,7H-thieno3,2-dpyrimidin-2-ylsulfanyl}acetamide
• CAS No: 687566-34-3
• MF: C₁₄H₁₂BrN₃O₂S₂
• MW: 398.297979354858
• CID: 5969011
• PubChem ID: 2155472
• Update Time: 2025-06-08

2-{3-(4-bromophenyl)-4-oxo-3H,4H,6H,7H-thieno3,2-dpyrimidin-2-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{3-(4-bromophenyl)-4-oxo-3H,4H,6H,7H-thieno3,2-dpyrimidin-2-ylsulfanyl}acetamide
• Acetamide, 2-[[3-(4-bromophenyl)-3,4,6,7-tetrahydro-4-oxothieno[3,2-d]pyrimidin-2-yl]thio]-
• 687566-34-3
• 2-[[3-(4-bromophenyl)-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl]acetamide
• AKOS024585157
• 2-{[3-(4-bromophenyl)-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide
• 2-((3-(4-bromophenyl)-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)acetamide
• AB00668799-01
• F0579-0748
• EU-0055792

• Inchi： 1S/C14H12BrN3O2S2/c15-8-1-3-9(4-2-8)18-13(20)12-10(5-6-21-12)17-14(18)22-7-11(16)19/h1-4H,5-7H2,(H2,16,19)
• InChI Key： CXSMTOROETWZCI-UHFFFAOYSA-N
• SMILES： C(N)(=O)CSC1N(C2=CC=C(Br)C=C2)C(=O)C2SCCC=2N=1

Computed Properties

• Exact Mass: 396.95543g/mol
• Monoisotopic Mass: 396.95543g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 556
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 126Ų

Experimental Properties

• Density: 1.80±0.1 g/cm3(Predicted)
• Boiling Point: 613.1±65.0 °C(Predicted)
• pka: 15.35±0.40(Predicted)

Additional information on 2-{3-(4-bromophenyl)-4-oxo-3H,4H,6H,7H-thieno3,2-dpyrimidin-2-ylsulfanyl}acetamide

Professional Introduction to Compound with CAS No. 687566-34-3 and Product Name: 2-{3-(4-bromophenyl)-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-ylsulfanyl}acetamide

The compound in question, identified by the CAS number 687566-34-3, is a highly specialized chemical entity with a complex molecular structure. Its product name, 2-{3-(4-bromophenyl)-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-ylsulfanyl}acetamide, underscores its intricate composition and potential applications in the field of pharmaceutical research and development. This introduction aims to provide a comprehensive overview of the compound's structural features, synthetic pathways, and its relevance in contemporary biochemical studies.

The molecular framework of this compound is characterized by a fused heterocyclic system, incorporating elements such as sulfur and nitrogen in its core structure. The presence of a thieno[3,2-d]pyrimidin scaffold is particularly noteworthy, as it represents a class of bicyclic compounds that have garnered significant attention in medicinal chemistry due to their versatile biological activities. The 4-bromophenyl substituent appended to the thienopyrimidine ring introduces a region of electrophilic reactivity, making the molecule a potential candidate for further functionalization and derivatization.

The acetamide moiety at the 2-position of the molecule serves as a crucial pharmacophoric element. Acetamides are well-known for their role in modulating biological pathways by acting as intermediates or active agents in various therapeutic contexts. The sulfanyl group linked to the thienopyrimidine ring further enhances the compound's potential bioactivity by introducing polar interactions and hydrogen bonding capabilities. These structural features collectively contribute to the compound's unique chemical profile and its suitability for exploration in drug discovery initiatives.

In recent years, there has been an increasing interest in heterocyclic compounds derived from thienopyrimidine cores due to their demonstrated efficacy in targeting various diseases. Studies have shown that derivatives of this class exhibit inhibitory properties against enzymes and receptors involved in cancer progression, inflammation, and infectious diseases. The specific arrangement of atoms in our compound (2-{3-(4-bromophenyl)-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-ylsulfanyl}acetamide) positions it as a promising candidate for further investigation in these areas.

The synthesis of this compound involves multi-step organic transformations that require precise control over reaction conditions and reagent selection. The introduction of the thieno[3,2-d]pyrimidin core necessitates careful handling of cyclization reactions and subsequent functional group modifications. The presence of the 4-bromophenyl group necessitates protective group strategies to prevent unwanted side reactions during synthesis. Advances in synthetic methodologies have enabled more efficient and scalable production of such complex molecules, facilitating their use in high-throughput screening programs.

From a biochemical perspective, the compound's structure suggests potential interactions with biological targets such as kinases and transcription factors. The sulfanyl group at the 2-position can engage with cysteine residues in proteins, while the acetamide moiety may interact with amide-binding pockets. These interactions are critical for modulating enzyme activity and signaling pathways relevant to therapeutic intervention. Preliminary computational studies have indicated that this compound may exhibit binding affinities comparable to known pharmacological agents.

Recent advancements in crystallographic techniques have allowed researchers to visualize the binding modes of heterocyclic compounds with high precision. Structural insights into how our compound (687566-34-3) interacts with its target proteins can guide medicinal chemists in optimizing its potency and selectivity. By leveraging these structural data, it is possible to design analogs with improved pharmacokinetic profiles and reduced off-target effects.

The broader significance of this compound lies in its potential contribution to addressing unmet medical needs. As drug resistance emerges as a global health challenge, there is an urgent need for novel therapeutic agents with unique mechanisms of action. Heterocyclic compounds like ours offer a rich scaffold for innovation due to their diverse biological activities and synthetic accessibility. Collaborative efforts between academic researchers and pharmaceutical companies are essential for translating these findings into tangible therapeutic benefits.

In conclusion, the compound identified by CAS number 687566-34-3 represents a fascinating example of how structural complexity can be leveraged to develop novel bioactive molecules. Its product name (2-{3-(4-bromophenyl)-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-ylsulfanyl}acetamide) highlights its intricate design and underscores its potential relevance in pharmaceutical research. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in shaping future therapeutic strategies.